Cas no 100937-52-8 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4R)-)

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4R)- structure
100937-52-8 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4R)-
CAS No:100937-52-8
MF:C5H11NO3
MW:133.145741701126
CID:124367
PubChem ID:451991
Update Time:2025-04-18

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4R)-
    • 1,4-DIDEOXY-1,4-IMINO-D -MANNITOL HYDROCHLORIDE
    • 1,4-DIDEOXY-1,4-IMINO-D-ARABINITOL
    • (2R,3R,4R)-3,4-Dihydroxy-2-(hydroxymethyl)pyrrolidine
    • 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, [2R-(2a,3b,4a)]-
    • DAB 1
    • 1,4-Dideoxy-1,4-imino-D-mannitol
    • 1,4-Imino-1,4-dideoxy-D-arabinitol
    • 2-HYDROXYMETHYL-3,4-PYRROLIDINEDIOL
    • (2R)-3β,4α-Dihydroxypyrrolidine-2-methanol
    • (2R)-3β,4α-Dihydroxypyrrolidine-2α-methanol
    • (2R)-3β,4α-Dihydroxy-2α-pyrrolidinemethanol
    • (2R)-2α-(Hydroxymethyl)pyrrolidine-3β,4α-diol
    • SDCCGSBI-0050354.P002
    • 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, (2R,3R,4R)-
    • 259140-24-4
    • 1,4-ideoxy-1,4-mino--rabinitol
    • 1,4-Dideoxy-1,4-imino-arabinitol
    • BDBM50016703
    • Q27451846
    • 100937-52-8
    • Lopac0_000366
    • CHEMBL80254
    • imino-D-arabinitol
    • 187339-50-0
    • CHEMBL305131
    • 3,4-Pyrrolidinediol, 2-(hydroxymethyl-14C)-, (2R,3R,4R)-
    • MLS002153179
    • (2R,3R,4R)-3,4-dihydroxy-2-hydroxymethylpyrrolidine
    • 1,4-dideoxy-1,4-imino-D-arabinito
    • OQEBIHBLFRADNM-UOWFLXDJSA-N
    • SCHEMBL143519
    • CCG-204461
    • rel-(2R,3R,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol
    • NCGC00162133-03
    • NCGC00162133-02
    • (2R,3R,4R)- 2-hydroxymethyl-pyrrolidine-3,4-diol
    • HMS2233K17
    • 1AB
    • (2R,3R,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol
    • (2R,3R,4R)-2-(hydroxymethyl)-3,4-Pyrrolidinediol
    • NCGC00162133-01
    • 2-HYDROXYMETHYL-PYRROLIDINE-3,4-DIOL
    • AKOS006343749
    • W-200639
    • (2R,3R,4R)-2-Hydroxymethyl-pyrrolidine-3,4-diol
    • SMR001230671
    • DTXSID10180589
    • BDBM50031485
    • D-AB1
    • CHEBI:228940
    • Inchi: 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2/t3-,4-,5-/m1/s1
    • InChI Key: OQEBIHBLFRADNM-UOWFLXDJSA-N
    • SMILES: O[C@H]1[C@@H](CN[C@@H]1CO)O

Computed Properties

  • Exact Mass: 133.07393
  • Monoisotopic Mass: 133.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • PSA: 72.72

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4R)- Security Information

  • WGK Germany:3
  • Safety Term:WGK Germany 3

3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4R)- Related Literature

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